Cas no 2171890-91-6 (4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde)

• Product Name: 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde
• CAS No: 2171890-91-6
• MF: C₉H₁₆O₂S₂
• MW: 220.352140426636
• CID: 5753190
• PubChem ID: 165590374
• Update Time: 2025-05-23

4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfinylethyl)thiane-4-carbaldehyde
• 2171890-91-6
• EN300-1619603
• 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde

• Inchi： 1S/C9H16O2S2/c1-13(11)7-4-9(8-10)2-5-12-6-3-9/h8H,2-7H2,1H3
• InChI Key： LIADHYXCNAXSHK-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CCS(C)=O)CC1

Computed Properties

• Exact Mass: 220.05917210g/mol
• Monoisotopic Mass: 220.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.6Ų

Additional information on 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde

Research Briefing on 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde (CAS: 2171890-91-6) in Chemical Biology and Pharmaceutical Applications

4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde (CAS: 2171890-91-6) is a specialized thiane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its sulfinyl and aldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and has shown promise in drug discovery programs targeting various diseases.

Recent studies have focused on the synthetic accessibility and reactivity of 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde, particularly in the context of asymmetric synthesis and chiral building blocks. Researchers have developed novel catalytic methods to efficiently produce this compound with high enantiomeric purity, which is crucial for its application in medicinal chemistry. The compound's ability to undergo diverse transformations, including nucleophilic additions and cyclizations, makes it a valuable scaffold for constructing complex molecular architectures.

In pharmacological investigations, derivatives of 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde have demonstrated interesting biological activities. Preliminary screening results indicate potential anti-inflammatory and neuroprotective properties, possibly mediated through modulation of cellular redox pathways. The sulfinyl moiety in particular appears to play a critical role in these biological interactions, suggesting that this compound could serve as a lead structure for developing novel therapeutics targeting oxidative stress-related disorders.

Structural-activity relationship (SAR) studies have revealed that modifications to the thiane ring system and the aldehyde functionality can significantly influence the compound's biological profile. Researchers are currently exploring various derivatives to optimize pharmacokinetic properties while maintaining therapeutic efficacy. Computational modeling approaches have been employed to predict binding interactions with potential biological targets, guiding the rational design of new analogs.

The compound's potential extends beyond therapeutic applications, with recent reports highlighting its utility in chemical biology as a probe for studying protein-ligand interactions. The aldehyde group serves as a convenient handle for bioconjugation, enabling the development of chemical probes for target identification and validation studies. This dual functionality as both a synthetic intermediate and a biological probe underscores the compound's versatility in drug discovery pipelines.

Ongoing research efforts are focused on scaling up the synthesis of 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde to support preclinical development of its derivatives. Process chemistry optimizations have achieved significant improvements in yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate more extensive biological evaluation and accelerate the translation of research findings into potential clinical candidates.

In conclusion, 4-(2-Methanesulfinylethyl)thiane-4-carbaldehyde represents an important building block in modern medicinal chemistry with multiple applications in drug discovery and chemical biology. The compound's unique structural features and demonstrated biological activities make it a promising subject for continued investigation. Future research directions will likely focus on expanding its therapeutic potential through targeted derivatization and exploring novel mechanisms of action for its bioactive derivatives.